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Compound of Interest

Compound Name: Trimethylsilyl methanesulfonate

Cat. No.: B167855 Get Quote

For researchers, scientists, and drug development professionals, the safe handling and

disposal of reactive chemical reagents like Trimethylsilyl methanesulfonate are paramount.

This guide provides immediate, essential procedural information to ensure laboratory safety

and operational integrity.

Chemical Identifier:

Name: Trimethylsilyl methanesulfonate

Synonyms: Trimethylsilyl mesylate

CAS Number: 10090-05-8

Molecular Formula: C₄H₁₂O₃SSi

Physicochemical and Hazard Data
The following table summarizes key quantitative data for Trimethylsilyl methanesulfonate
and a closely related, more hazardous analogue, Trimethylsilyl trifluoromethanesulfonate, for

comparative safety assessment.
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Property
Trimethylsilyl
Methanesulfonate

Trimethylsilyl
Trifluoromethanesulfonate

CAS Number 10090-05-8 27607-77-8

Molecular Formula C₄H₁₂O₃SSi C₄H₉F₃O₃SSi

Molecular Weight 168.29 g/mol 222.26 g/mol

Form Liquid Liquid

Boiling Point 103-104 °C at 25 mmHg[1] Not available

Flash Point 30 °C (86 °F) - closed cup[1] Not available

Density 1.09 g/mL at 25 °C[1] 1.225 g/mL

Signal Word Warning[1] Danger[2][3]

Key Hazard Statements
H226 (Flammable liquid and

vapor)[1]

H226 (Flammable liquid and

vapor), H314 (Causes severe

skin burns and eye damage)[2]

[3][4]

Operational Plan: Safe Handling Protocol
As a moisture-sensitive and flammable silylating agent, Trimethylsilyl methanesulfonate
requires strict adherence to the following handling protocol to mitigate risks.

Engineering Controls
Fume Hood: All manipulations of Trimethylsilyl methanesulfonate must be performed

within a certified chemical fume hood to minimize inhalation exposure.[1]

Inert Atmosphere: Due to its reactivity with moisture, handle the reagent under an inert

atmosphere, such as nitrogen or argon.[1]

Ventilation: Ensure the laboratory is well-ventilated.[1]

Grounding: Proper grounding and bonding of containers and receiving equipment are

necessary to prevent static discharge, which can be an ignition source.[2][4]
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Safety Equipment: An operational and easily accessible eyewash station and safety shower

are mandatory in the immediate work area.[1][2]

Personal Protective Equipment (PPE)
A comprehensive PPE strategy is critical for preventing chemical exposure.

Eye and Face Protection: Wear tightly fitting chemical safety goggles with side shields.[1] For

tasks with a higher splash potential, a full-face shield is also required.[1][5]

Skin Protection:

Gloves: Wear appropriate chemical-resistant gloves. Given the corrosive nature of related

compounds, select gloves with proven resistance to reactive organosilanes.

Lab Coat/Apron: A flame-resistant lab coat should be worn. For larger quantities or splash

risks, a chemically resistant apron over the lab coat is recommended.

Clothing: Wear long pants and closed-toe shoes.

Respiratory Protection: If there is a risk of inhalation despite working in a fume hood, use a

NIOSH/MSHA or European Standard EN 149 approved respirator with appropriate cartridges

for organic vapors.[2]

Handling Procedures
Pre-Use Inspection: Before handling, visually inspect the container for any signs of damage

or leakage.

Dispensing: Use only non-sparking tools for opening and dispensing the chemical.[2][4]

Transfer liquids carefully to minimize splashing.

Storage: Keep the container tightly closed when not in use and store it in a cool, dry, and

well-ventilated area away from heat, sparks, and open flames.[2][4][6] Store away from

incompatible materials such as strong oxidizing agents, acids, bases, and water.[2][4]

Emergency Response and Disposal Plan

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 7 Tech Support

https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_Methanesulfonamide_N_trimethylsilyl.pdf
https://www.fishersci.com/store/msds?partNumber=AC209440100&countryCode=US&language=en
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_Methanesulfonamide_N_trimethylsilyl.pdf
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_Methanesulfonamide_N_trimethylsilyl.pdf
https://www.americanchemistry.com/content/download/4823/file/Guidance-for-Selection-of-Personal-Protective-Equipment-for-MDI-Users.pdf
https://www.fishersci.com/store/msds?partNumber=AC209440100&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC209440100&countryCode=US&language=en
https://www.gelest.com/wp-content/uploads/product_msds/SIT8620.0-msds.pdf
https://www.fishersci.com/store/msds?partNumber=AC209440100&countryCode=US&language=en
https://www.gelest.com/wp-content/uploads/product_msds/SIT8620.0-msds.pdf
https://www.chemicalbook.com/msds/trimethylsilyl-trifluoromethanesulfonate.pdf
https://www.fishersci.com/store/msds?partNumber=AC209440100&countryCode=US&language=en
https://www.gelest.com/wp-content/uploads/product_msds/SIT8620.0-msds.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b167855?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Spill Response Protocol
Minor Spill (within a fume hood):

Alert personnel in the immediate vicinity.

Wearing full PPE, contain the spill with a dry, inert absorbent material like vermiculite or

sand.[1]

Carefully collect the absorbed material using non-sparking tools and place it into a

designated hazardous waste container.[1][2]

Decontaminate the spill area.

Major Spill (outside a fume hood or large volume):

Immediately evacuate the laboratory, alerting others in the area.[1]

Activate the fire alarm if necessary.

Contact the institution's environmental health and safety (EHS) department.

Prevent entry to the affected area.

Disposal Plan
Chemical waste must be managed to ensure personnel safety and environmental protection.[1]

Waste Collection: All waste containing Trimethylsilyl methanesulfonate, including

contaminated consumables like gloves and paper towels, must be collected in a dedicated,

properly labeled, and sealed hazardous waste container.[1]

Labeling: The waste container must be clearly labeled as "Hazardous Waste" and include the

full chemical name: "Trimethylsilyl methanesulfonate".[1]

Storage of Waste: Store the hazardous waste container in a designated, well-ventilated

secondary containment area, segregated from incompatible materials.[1]
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Final Disposal: Dispose of the hazardous waste through your institution's licensed

environmental health and safety contractor.[1][4][6]

Workflow and Safety Relationships
The following diagram illustrates the logical workflow for the safe handling of Trimethylsilyl
methanesulfonate, from preparation to disposal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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